Cas no 179323-60-5 (1-(pyrazin-2-yl)ethan-1-amine)

• Product Name: 1-(pyrazin-2-yl)ethan-1-amine
• CAS No: 179323-60-5
• MF: C₆H₉N₃
• MW: 123.155760526657
• MDL: MFCD11506006
• CID: 827371
• Update Time: 2025-05-23

1-(pyrazin-2-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(Pyrazin-2-yl)ethanamine
• 1-PYRAZIN-2-YL-ETHYLAMINE
• 1-(Pyrazin-2-yl)ethy
• 1-(Pyrazin-2-yl)ethylamine
• 1-pyrazin-2-ylethanamine
• A-METHYL-2-PYRAZINEMETHANAMINE
• 1-(Pyrazin-2-yl)
• 1-(pyrazin-2-yl)ethan-1-aMine
• alpha-Methyl-2-pyrazinemethanamine
• 2-Pyrazinemethanamine, .alpha.-methyl-
• (1S)-1-(pyrazin-2-yl)ethan-1-amine
• 2-(1-aminoethyl)pyrazine
• (1-pyrazin-2-ylethyl)amine
• 2-Pyrazinemethanamine, ?-methyl-
• IIGXIHLJMZQHJY-UHFFFAOYSA-N
• BCP23171
• RP19533
• PB14922
• AM100396
• AB0053099
• Z2224
• 1-(pyrazin-2-yl)ethan-1-amine

• MDL： MFCD11506006
• Inchi： 1S/C6H9N3/c1-5(7)6-4-8-2-3-9-6/h2-5H,7H2,1H3
• InChI Key： IIGXIHLJMZQHJY-UHFFFAOYSA-N
• SMILES： NC(C)C1C=NC=CN=1

Computed Properties

• Exact Mass: 123.08000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 84.4
• Topological Polar Surface Area: 51.8

Experimental Properties

• Density: 1.088±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 215.0±25.0 ºC (760 Torr),
• Flash Point: 106.1±10.4 ºC,
• Solubility: Soluble (930 g/l) (25 º C),
• PSA: 51.80000
• LogP: 1.19660

1-(pyrazin-2-yl)ethan-1-amine Security Information

• Hazard Statement： H302-H315-H319-H332-H335
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 1-(pyrazin-2-yl)ethan-1-amine

Comprehensive Overview of 1-(pyrazin-2-yl)ethan-1-amine (CAS No. 179323-60-5): Properties, Applications, and Industry Insights

1-(pyrazin-2-yl)ethan-1-amine (CAS No. 179323-60-5) is a specialized organic compound featuring a pyrazine ring linked to an ethylamine moiety. This structure grants it unique chemical properties, making it valuable in pharmaceutical research, agrochemical development, and material science. The compound's pyrazine-based scaffold is particularly notable for its role in modulating biological activity, attracting interest from researchers exploring small-molecule drug candidates and functionalized heterocycles.

In recent years, the demand for pyrazine derivatives like 1-(pyrazin-2-yl)ethan-1-amine has surged due to their versatility in medicinal chemistry. Studies highlight its potential as a building block for kinase inhibitors or neurological therapeutics, aligning with trends in personalized medicine. Its CAS No. 179323-60-5 is frequently searched in academic databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies.

From a synthetic perspective, 1-(pyrazin-2-yl)ethan-1-amine is synthesized via nucleophilic substitution or reductive amination of pyrazine precursors. Its amine functional group allows for further derivatization, enabling applications in catalysis and polymer modification. Industry forums often discuss its stability under aqueous conditions and compatibility with green chemistry protocols, addressing sustainability concerns.

The compound’s physicochemical properties—such as its moderate solubility in polar solvents and melting point range—are critical for formulation scientists. Analytical techniques like HPLC and NMR spectroscopy are commonly employed to verify its purity, a topic frequently queried in quality control workflows. Regulatory databases classify it as non-hazardous under standard handling conditions, though proper laboratory safety measures are recommended.

Emerging applications include its use in electronic materials, where its conjugated heterocyclic system contributes to charge transport properties. Patent literature reveals innovations leveraging CAS 179323-60-5 in organic light-emitting diodes (OLEDs) and conductive polymers, resonating with the tech industry’s focus on renewable energy solutions.

For researchers sourcing 1-(pyrazin-2-yl)ethan-1-amine, suppliers often provide custom synthesis services and bulk-scale production options. Keywords like "pyrazine amine supplier" or "CAS 179323-60-5 price" rank highly in search engines, reflecting commercial interest. Storage recommendations typically emphasize anhydrous environments to preserve shelf life.

In summary, 1-(pyrazin-2-yl)ethan-1-amine bridges multiple scientific disciplines, driven by its structural adaptability and broad utility. As AI-assisted drug discovery and sustainable material design gain traction, this compound’s role is poised to expand, making it a focal point for R&D investment.